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molecular formula C9H14O3 B3125327 Ethyl 3-(1-methylcyclopropyl)-3-oxopropanoate CAS No. 32249-37-9

Ethyl 3-(1-methylcyclopropyl)-3-oxopropanoate

Cat. No. B3125327
M. Wt: 170.21 g/mol
InChI Key: IWHYFYBVTHEJLL-UHFFFAOYSA-N
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Patent
US05273868

Procedure details

A solution comprising 55 grams of ethyl 2-(1-methylcyclopropanecarbonyl)-3-oxobutanoate and 160 ml of ethanol was stirred at room temperature and 60 ml of a 30% aqueous ammonia solution was added dropwise to this solution over a period of 10 minutes. Subsequently, the mixture was stirred for 1 hour and extracted with 300 ml of ethyl acetate and dilute aqueous hydrochloric acid. After neutralization and washing with water, the organic layer was dried over anhydrous sodium sulfate. The solvent was then removed and 43 grams of ethyl (1-methylcyclopropanecarbonyl)acetate was obtained as an oily material.
Name
ethyl 2-(1-methylcyclopropanecarbonyl)-3-oxobutanoate
Quantity
55 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
160 mL
Type
solvent
Reaction Step Three

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1([C:5]([CH:7](C(=O)C)[C:8]([O:10][CH2:11][CH3:12])=[O:9])=[O:6])[CH2:4][CH2:3]1.N>C(O)C>[CH3:1][C:2]1([C:5]([CH2:7][C:8]([O:10][CH2:11][CH3:12])=[O:9])=[O:6])[CH2:3][CH2:4]1

Inputs

Step One
Name
ethyl 2-(1-methylcyclopropanecarbonyl)-3-oxobutanoate
Quantity
55 g
Type
reactant
Smiles
CC1(CC1)C(=O)C(C(=O)OCC)C(C)=O
Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
N
Step Three
Name
Quantity
160 mL
Type
solvent
Smiles
C(C)O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
was stirred at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
Subsequently, the mixture was stirred for 1 hour
Duration
1 h
EXTRACTION
Type
EXTRACTION
Details
extracted with 300 ml of ethyl acetate and dilute aqueous hydrochloric acid
WASH
Type
WASH
Details
After neutralization and washing with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
the organic layer was dried over anhydrous sodium sulfate
CUSTOM
Type
CUSTOM
Details
The solvent was then removed

Outcomes

Product
Name
Type
product
Smiles
CC1(CC1)C(=O)CC(=O)OCC
Measurements
Type Value Analysis
AMOUNT: MASS 43 g
YIELD: CALCULATEDPERCENTYIELD 97.5%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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